Cas no 568558-08-7 (2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI))

• Product Name: 2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI)
• CAS No: 568558-08-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1019976
• PubChem ID: 2439793
• Update Time: 2025-04-20

2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI)
• ethyl 3,4-dimethylquinoline-2-carboxylate
• DTXSID20368674
• Enamine_005537
• 3,4-Dimethyl-2-quinolinecarboxylicacid ethyl ester
• DB-252056
• 568558-08-7
• CHEMBL1623443
• HMS1409L15

• Inchi： 1S/C14H15NO2/c1-4-17-14(16)13-10(3)9(2)11-7-5-6-8-12(11)15-13/h5-8H,4H2,1-3H3
• InChI Key： XAYUNKQCDFORHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C)=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 229.11
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives